Cas no 6005-18-1 ((9R,10R)-10-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl 3-methylbutanoate)
6005-18-1 structure
Product Name:(9R,10R)-10-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl 3-methylbutanoate
CAS No:6005-18-1
MF:C21H24O7
MW:388.411067008972
CID:1622785
PubChem ID:442128
Update Time:2025-04-21
(9R,10R)-10-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl 3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- (9R,10R)-10-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl 3-methylbutanoate
- 3-Methylbutyric acid [[9R,10R,(+)]-10-acetoxy-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl] ester
- SMR000102962
- MLS000105988
- Dihydrosamidin
- CHEBI:4583
- SPBio_000700
- KBio2_004562
- [(9R,10R)-10-acetoxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 3-methylbutanoate
- MEGxp0_000335
- AC1L9CAN
- CCG-40080
- SpecPlus_000916
- Butanoic acid, 3-methyl-, 10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo(1,2-b:3,4-b')dipyran-9-yl ester, (9R-cis)-
- KBioSS_001994
- 2H,8H-Benzo(1,2-b:3,4-b')dipyran-2-one, 9,10-dihydro-9,10-dihydroxy-8,8-dimethyl-, 10-acetate isovalerate, cis-(+)-
- SPECTRUM1504161
- Isovaleric acid, 9-ester with 9,10-dihydro-9,10-dihydroxy-8,8-dimethyl-2H,8H-benzo(1,2-b:3,4-b')dipyran-2-one acetate, cis-(+)-
- [(9R,10R)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 3-methylbutanoate
- DTXSID40331744
- UNII-OD3R5Q8OVH
- DivK1c_007012
- Spectrum4_001855
- Spectrum5_000390
- SDCCGMLS-0066815.P001
- Spectrum3_001641
- 6005-18-1
- SCHEMBL12062121
- Spectrum_001514
- Spectrum2_000740
- KBio2_007130
- KBio2_001994
- Samidin, dihydro-
- Q27106415
- BRD-K63945320-001-03-2
- CHEMBL3039391
- C09260
- ACon0_000474
- ACon1_000431
- KBioGR_002291
- OD3R5Q8OVH
- DTXCID90282838
- KBio3_002581
- KBio1_001956
- AKOS001483070
- Butanoic acid, 3-methyl-, (9R,10R)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo(1,2-b:3,4-b')dipyran-9-yl ester
- BSPBio_003361
- Dimidin
- Dihydrosamidine
-
- Inchi: 1S/C21H24O7/c1-11(2)10-16(24)27-20-19(25-12(3)22)17-14(28-21(20,4)5)8-6-13-7-9-15(23)26-18(13)17/h6-9,11,19-20H,10H2,1-5H3/t19-,20-/m1/s1
- InChI Key: ALKTVPFKDYZFGA-WOJBJXKFSA-N
- SMILES: O1C2C=CC3C=CC(=O)OC=3C=2[C@H]([C@H](C1(C)C)OC(CC(C)C)=O)OC(C)=O
Computed Properties
- Exact Mass: 388.15222
- Monoisotopic Mass: 388.15220310g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 666
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- PSA: 88.13
(9R,10R)-10-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl 3-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TC0028-1 mg |
Dihydrosamidin |
6005-18-1 | 98% | 1mg |
¥ 1,300 | 2023-07-11 | |
| TargetMol Chemicals | TC0028-1mg |
Dihydrosamidin |
6005-18-1 | 1mg |
¥ 1300 | 2024-07-20 |
(9R,10R)-10-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl 3-methylbutanoate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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